Cas no 22324-72-7 (8,11,14-Heptadecatrienoicacid, (8Z,11Z,14Z)-)

• Product Name: 8,11,14-Heptadecatrienoicacid, (8Z,11Z,14Z)-
• CAS No: 22324-72-7
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 288654
• PubChem ID: 71359068
• Update Time: 2025-11-06

8,11,14-Heptadecatrienoicacid, (8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 8,11,14-Heptadecatrienoicacid, (8Z,11Z,14Z)-
• heptadeca-8,11,14-trienoic acid
• 8(Z),11(Z),14(Z)-Heptadecatrienoic acid
• 8,11,14-Heptadecatrienoicacid, (Z,Z,Z)- (8CI)
• Norlinolenicacid
• DTXSID70782942
• 22324-72-7
• 8,11,14-Heptadecatrienoic acid, (8Z,11Z,14Z)-

• Inchi： 1S/C17H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h3-4,6-7,9-10H,2,5,8,11-16H2,1H3,(H,18,19)
• InChI Key： FAFSAZIEJFMBBY-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC=CCC=CCC=CCC)=O

Computed Properties

• Exact Mass: 264.20904
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 8,11,14-Heptadecatrienoicacid, (8Z,11Z,14Z)-

8,11,14-Heptadecatrienoic Acid (CAS No. 22324-72-7): A Comprehensive Overview

8,11,14-Heptadecatrienoic acid, also known by its CAS registry number CAS No. 22324-72-7, is a naturally occurring unsaturated fatty acid with a unique chemical structure. This compound belongs to the family of polyunsaturated fatty acids (PUFAs) and is characterized by its three double bonds located at positions 8, 11, and 14 on the carbon chain. The (8Z,11Z,14Z) configuration indicates that all double bonds are in the cis (Z) conformation, which is a common arrangement in naturally occurring fatty acids.

The molecular formula of 8,11,14-heptadecatrienoic acid is C₁₇H₃₀O₂. It has a molecular weight of approximately 266.39 g/mol and exists as a colorless or pale yellow liquid at room temperature. This compound is sparingly soluble in water but is highly soluble in organic solvents such as chloroform and ether. Its physical and chemical properties make it suitable for various applications in the fields of nutrition, pharmacology, and materials science.

Recent studies have highlighted the potential of 8,11,14-heptadecatrienoic acid in the field of nutraceuticals. Researchers have found that this fatty acid exhibits potent anti-inflammatory properties due to its ability to modulate the activity of cyclooxygenase (COX) enzymes. In a 2023 study published in the Nutrients Journal, it was demonstrated that supplementation with this compound significantly reduced inflammation markers in mice with induced arthritis. These findings suggest that CAS No. 22324-72-7 could be a promising candidate for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 8,11,14-heptadecatrienoic acid has been shown to possess antioxidant properties. A 2023 study conducted by researchers at the University of California revealed that this compound can effectively scavenge free radicals and protect cellular membranes from oxidative damage. These antioxidant properties make it a potential ingredient in skincare products aimed at combating oxidative stress and promoting skin health.

The biosynthesis of CAS No. 22324-72-7 involves a series of enzymatic reactions catalyzed by desaturases and elongases. These enzymes are critical for introducing and positioning the double bonds in the fatty acid chain. Recent advancements in metabolic engineering have enabled researchers to optimize the production of this compound in microbial systems such as yeast and bacteria. For instance, a 2023 paper published in Nature Biotechnology described the use of synthetic biology techniques to enhance the yield of 8,11,14-heptadecatrienoic acid in genetically modified Escherichia coli strains.

The application of CAS No. 22324-72-7 extends beyond nutrition and pharmacology. In materials science, this compound has been explored as a precursor for synthesizing bio-based polymers with unique mechanical properties. A 2023 study conducted by researchers at MIT demonstrated that polymers derived from 8,11,14-heptadecatrienoic acid exhibit excellent biocompatibility and degradation profiles, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

In conclusion, CAS No. 22324-72-7, or 8,11,14-heptadecatrienoic acid, is a versatile compound with significant potential in various fields due to its unique chemical structure and biological properties. Ongoing research continues to uncover new applications for this compound, particularly in nutraceuticals and materials science. As advancements in synthetic biology and metabolic engineering continue to evolve, the production efficiency and accessibility of this compound are expected to improve further.